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Compound of Interest

Compound Name: Sodium dichromate dihydrate

Cat. No.: B147847 Get Quote

This guide provides essential information on selecting and using Personal Protective

Equipment (PPE) when working with sodium dichromate dihydrate. It is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of sodium dichromate dihydrate that necessitate PPE?

A1: Sodium dichromate dihydrate is a hazardous chemical with multiple risks. It is highly

toxic if swallowed and fatal if inhaled.[1] It is corrosive and can cause severe skin burns and

eye damage.[1][2] This substance is also a known carcinogen, can cause genetic defects, and

may damage fertility or an unborn child.[1][2] Additionally, it is a strong oxidizer and may

intensify fires.[1][2]

Q2: What is the minimum required PPE for handling sodium dichromate dihydrate in a

laboratory setting?

A2: The minimum required PPE includes chemical safety goggles, a face shield, chemical-

resistant gloves, and a lab coat.[3][4] In many situations, further respiratory protection and

chemical-resistant clothing will be necessary.

Q3: When is respiratory protection required?
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A3: Respiratory protection is necessary when there is a risk of inhaling dust or aerosols of

sodium dichromate dihydrate.[3][5] This includes when working outside of a fume hood,

when handling large quantities, or if the ventilation is inadequate. A NIOSH-approved air-

purifying respirator with an appropriate cartridge is recommended.[3]

Q4: How should I decontaminate or dispose of my PPE after working with sodium dichromate
dihydrate?

A4: All disposable PPE, such as gloves, should be removed carefully to avoid skin contact and

disposed of as hazardous waste in accordance with local, regional, and national regulations.[1]

[4] Reusable PPE, such as lab coats and face shields, should be decontaminated thoroughly

before reuse. Contaminated work clothing should not be allowed out of the workplace.[3]

Troubleshooting Guides
Issue: My skin came into contact with a sodium dichromate dihydrate solution.

Solution: Immediately flush the affected skin with plenty of water for at least 15-20 minutes

while removing any contaminated clothing.[4] Seek immediate medical attention. It is crucial

to show the Safety Data Sheet (SDS) to the attending physician.[3]

Issue: I think I may have inhaled some dust from the sodium dichromate dihydrate powder.

Solution: Move to fresh air immediately. If you experience any breathing difficulties, seek

immediate medical attention.[4] If breathing is difficult, trained personnel may administer

oxygen.[4]

Issue: I am unsure if my current gloves are suitable for handling sodium dichromate
dihydrate.

Solution: Refer to the glove selection data table below. Always inspect gloves for any signs

of degradation, such as discoloration, swelling, or cracking before use. If you are working

with solutions, consider the solvent's compatibility with the glove material as well. When in

doubt, select a glove with a longer breakthrough time and consider double-gloving.
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Data Presentation: Glove Selection for Sodium
Dichromate Dihydrate
While specific breakthrough time data for sodium dichromate dihydrate is limited, the

following table provides guidance based on data for potassium dichromate, a chemically similar

compound, and general recommendations for the individual glove materials.

Glove Material Breakthrough Time Rating Recommended Use

Nitrile Rubber
> 480 minutes (for Potassium

Dichromate)

Recommended for handling

sodium dichromate dihydrate,

offering excellent protection for

extended periods.

PVC (Polyvinyl Chloride)
> 480 minutes (for Potassium

Dichromate)

A suitable alternative to nitrile

gloves, providing robust

protection.

Note: The breakthrough times are based on data for potassium dichromate and should be used

as a guide. It is crucial to consult the manufacturer's specific chemical resistance data for the

gloves being used. Factors such as glove thickness, chemical concentration, and temperature

can affect performance.

Experimental Protocols
Protocol for Donning and Doffing PPE:

Donning (Putting On):

1. Perform hand hygiene.

2. Put on a lab coat, ensuring it is fully buttoned.

3. Put on a NIOSH-approved respirator, if required by your risk assessment. Ensure a proper

fit check is performed.

4. Put on chemical safety goggles and a face shield.
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5. Put on gloves, ensuring the cuffs of the gloves go over the sleeves of the lab coat.

Doffing (Taking Off):

1. Remove gloves using a technique that avoids touching the outside of the gloves with bare

hands.

2. Remove the lab coat by rolling it inside out, without touching the exterior surface.

3. Perform hand hygiene.

4. Remove the face shield and goggles.

5. Remove the respirator, if worn.

6. Perform hand hygiene again.

Mandatory Visualization
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PPE Selection for Sodium Dichromate Dihydrate

Start: Assess Task Involving
Sodium Dichromate Dihydrate

Is the form solid
(powder, crystals)?

Is the form a solution?

No

Is the work performed in a
certified chemical fume hood?

Yes

Wear NIOSH-approved
respirator with P100 filter.

No

Required PPE:
- Chemical Safety Goggles

- Face Shield
- Chemical-Resistant Gloves

  (Nitrile or PVC)
- Lab Coat

Yes

Is there a risk of splashing?

Add Face Shield to
standard eye protection.

Yes

Proceed with Experiment

No

Click to download full resolution via product page

Caption: PPE selection workflow for handling sodium dichromate dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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